Cas no 1378833-07-8 (methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers)

• Product Name: methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers
• CAS No: 1378833-07-8
• MF: C₅H₇BrO₃
• MW: 195.011281251907
• CID: 5218342
• PubChem ID: 73196189
• Update Time: 2025-07-02

methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(bromomethyl)-, methyl ester
• methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers

• Inchi： 1S/C5H7BrO3/c1-8-5(7)4-3(2-6)9-4/h3-4H,2H2,1H3
• InChI Key： KSVXJXLLDXUNQD-UHFFFAOYSA-N
• SMILES： O1C(CBr)C1C(OC)=O

Additional information on methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers

Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers (CAS No. 1378833-07-8): A Comprehensive Overview

Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers, identified by the CAS number 1378833-07-8, is a compound of significant interest in the field of organic synthesis and pharmaceutical research. This mixture of diastereomers features a unique structural framework that combines a bromomethyl group with an oxirane ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The compound's dual functionality allows for diverse chemical transformations, which are highly valuable in the development of novel therapeutic agents.

The oxirane ring, also known as an epoxide, is a key structural motif in this compound. Epoxides are well-known for their reactivity and are widely used in synthetic chemistry due to their ability to undergo ring-opening reactions with nucleophiles. This property makes Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers, a valuable building block for constructing more complex molecular architectures. The presence of the bromomethyl group further enhances its synthetic utility, as bromomethylation reactions can be readily employed to introduce additional functional groups into the molecule.

In recent years, there has been growing interest in the development of new methodologies for the synthesis of chiral compounds. The mixture of diastereomers in Methyl 3-(bromomethyl)oxirane-2-carboxylate, CAS No. 1378833-07-8, presents an opportunity to explore asymmetric synthesis strategies. Diastereomers, while not optically active themselves, can serve as precursors for enantiomerically pure compounds through selective transformations. This aspect has been particularly relevant in the context of drug discovery, where enantiopure drugs often exhibit improved pharmacological properties.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. The oxirane ring in Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers, is a heterocycle that has found applications in various therapeutic areas. For instance, oxiranes have been utilized in the synthesis of antiviral and anticancer agents due to their ability to form stable complexes with biological targets. The bromomethyl functionality further extends its utility by allowing for modifications that can enhance binding affinity and selectivity.

Recent advancements in synthetic chemistry have led to the development of more efficient and sustainable methods for producing complex molecules. The use of Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers, as an intermediate exemplifies these trends. Modern synthetic approaches often emphasize green chemistry principles, such as minimizing waste and using renewable resources. The reactivity of this compound allows for high-yielding reactions that align with these principles, making it an attractive choice for researchers seeking environmentally friendly synthetic routes.

The application of computational methods has also played a crucial role in understanding and optimizing the synthesis of complex organic molecules. Molecular modeling and computational chemistry have been used to predict the behavior of Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers, during various chemical transformations. These tools have enabled researchers to design experiments more efficiently and to gain insights into reaction mechanisms at a molecular level. Such insights are invaluable for improving yields and selectivity in synthetic protocols.

In conclusion, Methyl 3-(bromomethyl)oxirane-2-carboxylate, Mixture of diastereomers (CAS No. 1378833-07-8) is a compound with broad applications in organic synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex bioactive molecules. The growing interest in asymmetric synthesis and heterocyclic compounds further highlights its significance in modern drug discovery efforts. As synthetic methodologies continue to evolve towards greater efficiency and sustainability, compounds like this one will remain indispensable tools for chemists and pharmacologists alike.